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Introduction

Humic substances (HS) are a class of complex, heterogeneous organic macromolecules
formed from the decomposition of plant and animal residues in the environment[1][2]. They are
major components of soil organic matter and are also found in peat, coal, and natural waters[1]
[3]. Based on their solubility in acidic and alkaline solutions, HS are fractionated into three main
components: humic acid (HA), fulvic acid (FA), and humin[3][4].

e Humic Acid (HA): Insoluble in acidic conditions (pH < 2) but soluble at higher pH values[3].
e Fulvic Acid (FA): Soluble across the entire pH range|[3].
e Humin: Insoluble in water at any pH value[3].

Humic acid salts, commonly known as humates, are formed when humic acids react with
alkaline substances[2][5]. For instance, reacting HA with potassium hydroxide or sodium
hydroxide produces potassium humate and sodium humate, respectively[6][7]. These salts
often exhibit enhanced solubility and biological activity compared to their parent humic acids,
making them subjects of interest in agriculture, environmental remediation, and increasingly, in
biomedical and pharmaceutical research[5][8]. This guide provides a detailed overview of the
core physical and chemical characteristics of humic acid salts, methodologies for their analysis,
and insights into their biological activities.
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Physical Characteristics

The physical properties of humic acid salts are largely governed by their complex, polydisperse
nature. Molecular weight and solubility are two of the most critical parameters.

Molecular Weight

Humic substances do not have a defined molecular weight but rather a wide distribution of
molecular sizes. This polydispersity is a result of their complex formation process[9][10]. The
molecular weight can vary significantly depending on the source material, age, and the
analytical technique used for measurement[10][11]. High-Pressure Size-Exclusion
Chromatography (HPSEC) is a commonly employed technique for this characterization[12].

Generally, humic acids derived from soil and peat have higher average molecular weights than
those from aquatic environments[11]. Leonardite, a form of oxidized lignite and a common
source for commercial humates, contains humic acids with molecular weights that can range
from 50,000 to over 1,000,000 Da[10].

Table 1: Typical Molecular Weight (MW) Ranges of Humic Substances

. Typical MW
Humic
. Source Range Method Reference(s)
Fraction
(Daltons)
. . . . Small-Angle X-
Fulvic Acid Aquatic & Soil 500 - 2,000 . [4]
ray Scattering
) ) ) Small-Angle X-
Humic Acid Aquatic 1,000 - >12,000 ] [4]
ray Scattering
) ) ) < 6,000 (Number )
Humic Acid Soil Various [11]
Average)
Humic Acid Salts  Technical Grade 2,000 - 500,000 Not Specified [13]

| Humic Acid | General | 5,000 - 100,000+ | Various |[10] |

Solubility

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://analusis.edpsciences.org/articles/analusis/pdf/1998/05/s050598.pdf
https://www.humicacid.org/humic-acid-molecular-weight/
https://www.humicacid.org/humic-acid-molecular-weight/
https://en.wikipedia.org/wiki/Humic_substance
https://pubmed.ncbi.nlm.nih.gov/10901671/
https://en.wikipedia.org/wiki/Humic_substance
https://www.humicacid.org/humic-acid-molecular-weight/
https://www.humicacidinc.com/humic-acid-and-fulvic-acid-molecular-weight-and-composition/
https://www.humicacidinc.com/humic-acid-and-fulvic-acid-molecular-weight-and-composition/
https://en.wikipedia.org/wiki/Humic_substance
https://www.sigmaaldrich.com/JP/ja/product/aldrich/h16752
https://www.humicacid.org/humic-acid-molecular-weight/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The solubility of humic substances is determined by the balance between the number of
ionizable functional groups (primarily carboxylic) and the molecular weight[11].

e Humic Acid: As a free acid, it is insoluble in water under acidic conditions but becomes
soluble in alkaline solutions due to the deprotonation of its acidic functional groups[4].

e Humic Acid Salts (Humates): The type of cation significantly influences solubility.

o Potassium Humate (KH) and Sodium Humate (NaH): These monovalent salts are
generally water-soluble[5][6][14]. Some sources suggest sodium humate has higher
solubility due to the easier hydration of sodium ions[6], while others report potassium
humate is more effective in various soil conditions due to greater solubility[8]. The high
water solubility of these salts makes them suitable for applications where rapid dissolution
and availability are required[6][7].

o Calcium and Magnesium Humates: Salts of divalent metals are typically insoluble in
water[5].

Table 2: Comparative Solubility of Common Humic Acid Salts

Ke
Humic Acid ] General Water o o
Cation . Characteristic Reference(s)
Salt Solubility
Suitable for
Sodium . applications
Na* High . . [6]
Humate needing rapid
dissolution[6].
Enriched with
Potassium ) potassium, a key
K+ High ] [71[8]
Humate plant nutrient[7]
[15].
Forms stable
Calcium Humate  Caz* Insoluble complexes in [5]

soil.
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| Magnesium Humate | Mg?* | Insoluble | Contributes to soil structure. [[5] |

Chemical Characteristics

The chemical nature of humic acid salts is defined by their elemental composition and the array

of functional groups present on their molecular framework.

Elemental Composition

Humic acids are primarily composed of carbon, hydrogen, oxygen, and nitrogen[16][17]. The
exact composition varies with the source, with soil and peat-derived humic substances
generally having higher oxygen and nitrogen content compared to those from coal[11]. Fulvic
acids typically have a lower carbon content and a higher oxygen content than humic acids,
which is consistent with their higher density of acidic functional groups[16].

Table 3: Typical Elemental Composition (% of oven-dried sample) of Humic and Fulvic Acids

Humic Acid Fulvic Acid Humic Acid
Element ] ) . Reference(s)
(from Soil) (from Soil) (Commercial)
Carbon (C) 51.14-55.37%  40.57-43.96% 53.1% [16][17]
Hydrogen (H) 3.75 - 4.68% 3.42-3.81% 4.7% [16][17]
Nitrogen (N) 3.69 - 4.16% 2.24 - 2.94% 4.6% [16][17]

| Oxygen (O) | 36.81 - 40.02% | 50.38 - 52.68% | 37.6% |[16][17] |

Functional Groups and Acidity (pKa)

The chemical reactivity and biological activity of humic acid salts are largely attributed to their
abundance of oxygen-containing functional groups, primarily carboxylic (-COOH) and phenolic
(-OH) groups[11][18]. These groups confer weak acidic properties to the molecules and are
responsible for their cation exchange capacity and ability to chelate metal ions[5][19][20].

The acidity of these functional groups is characterized by their pKa values. Potentiometric
titration is the standard method for determining the concentration and pKa of these groups[21]
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[22]. Humic substances behave as mixtures of polyprotic acids, with pKa values typically falling
into two main ranges:

o Carboxylic Groups: pKa values are generally around 4[11][23].

e Phenolic Groups: pKa values are higher, typically around 8-9[11][23].

Table 4: Reported pKa Values of Humic Acids from Various Sources

) Attributed
Source of Humic ]
Acid pKa Value(s) Functional Reference(s)
ci
Group(s)

General Humic

. ~4 Carboxyl [11]
Acid
General Humic Acid ~8 Phenolic [11]
Soil (Surface) 2.50 Carboxylic dominant [23][24]

) Carboxylic and
Soil (15 cm depth) 31land 7.5 [23][24]

Phenolic

| Soil (30 cm depth) | 5.2 | Carboxylic / p-hydroxy benzoic acid-like |[23][24] |

Spectroscopic Characterization

Spectroscopic techniques are essential for elucidating the structural features of complex humic
molecules.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectra of humic substances are generally featureless, showing a monotonic decrease
in absorbance as the wavelength increases from the UV to the visible range[25][26]. This is due
to the overlapping absorbance of numerous chromophores within the complex mixture[27].
Despite the lack of sharp peaks, the spectra provide valuable information:

o Aromaticity: Absorbance in the 260-280 nm range is often associated with the presence of
aromatic rings (lignin and quinone moieties)[25][26].
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» Degree of Humification: Ratios of absorbances at different wavelengths are used as indices
of humification and molecular complexity. A commonly used ratio is E4/E6 (absorbance at
465 nm / absorbance at 665 nm)[25][28]. A lower E4/E6 ratio generally indicates a higher
degree of aromatic condensation and larger molecular size.

Table 5: Key UV-Vis Spectroscopic Parameters for Humic Substances

Parameter Wavelengths (nm) Interpretation Reference(s)
Indicates
uvas4 254 aromaticity and [29]

unsaturated bonds

Associated with lignin
uv280 280 ] o [25]
and quinone moieties

| E4/E6 Ratio | 465 / 665 | Index of humification; lower values suggest higher aromaticity and
molecular weight [[25][28] |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the main functional groups present in humic acid salts. A
typical FT-IR spectrum of a humic substance will show broad absorption bands corresponding
to various functional groups, confirming the complex and heterogeneous nature of the
material[17][20]. Key bands include those for hydroxyl (-OH), aliphatic C-H (-CHZ2, -CH3),
carboxyl (-COOH), and amide (-NH2) groups[17][20].

Biological Activity and Signaling Pathways

Humic acid salts are recognized as potent biostimulants that can enhance plant growth and
improve resilience to stress[1][19][30]. These effects are mediated through complex signaling
pathways. For drug development professionals, understanding these plant-based mechanisms
can provide models for how complex natural products interact with cellular systems.

The biological activity of humic substances is linked to their ability to induce hormone-like
responses, particularly auxin-like activity, which promotes root development[20][31]. Recent
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studies indicate that humic acids trigger a cascade involving reactive oxygen species (ROS)
and hormonal signaling[32][33].

Key Signaling Events:

e ROS Production: Application of humic acid can lead to a controlled increase in ROS (e.qg.,
H202, O27) in plant roots[32].

e ROS as Signaling Molecules: Instead of causing oxidative damage, these ROS act as
secondary messengers[32][33].

o Hormone Pathway Crosstalk: The ROS signal interacts with and modulates plant hormone
signaling pathways, including those for auxin (IAA), abscisic acid (ABA), and nitric oxide
(NO)[32][33].

o Gene Expression: This crosstalk leads to the upregulation of genes involved in root growth,
development, and nutrient transport[32].

Below is a diagram illustrating this proposed signaling pathway in a plant root cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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